molecular formula C20H22N2OS2 B12132896 3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

Cat. No.: B12132896
M. Wt: 370.5 g/mol
InChI Key: MFTCZAKNNAOPCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a thienopyrimidinone derivative with a bicyclic core structure. This compound features a 3-ethyl group at position 3 and a 4-methylbenzylsulfanyl moiety at position 2. The tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one scaffold is synthesized via the Gewald reaction, which involves cyclohexanone, ethyl cyanoacetate, sulfur, and a secondary amine . Subsequent modifications, such as chlorination with POCl₃ and nucleophilic substitution, introduce diverse substituents at positions 2 and 3 . The compound’s structural flexibility allows for tailored physicochemical and biological properties, making it a candidate for therapeutic applications, particularly in antimicrobial and metabolic disorder research .

Properties

Molecular Formula

C20H22N2OS2

Molecular Weight

370.5 g/mol

IUPAC Name

3-ethyl-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

InChI

InChI=1S/C20H22N2OS2/c1-3-22-19(23)17-15-6-4-5-7-16(15)25-18(17)21-20(22)24-12-14-10-8-13(2)9-11-14/h8-11H,3-7,12H2,1-2H3

InChI Key

MFTCZAKNNAOPCG-UHFFFAOYSA-N

Canonical SMILES

CCN1C(=O)C2=C(N=C1SCC3=CC=C(C=C3)C)SC4=C2CCCC4

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one typically involves multi-step organic reactions. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The conditions often involve controlled temperatures and pH levels to ensure the desired reaction pathway .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield alcohols or amines .

Scientific Research Applications

3-ethyl-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4(3H)-one has several scientific research applications:

Comparison with Similar Compounds

Table 1: Substituent Comparison of Key Analogues

Compound Name Position 3 Substituent Position 2 Substituent Key References
3-Ethyl-2-[(4-methylbenzyl)sulfanyl]-... Ethyl 4-Methylbenzylsulfanyl
3-Isopropyl-2-(4-bromophenoxy)-... Isopropyl 4-Bromophenoxy
3-Butyl-2-(2-methylphenoxy)-... Butyl 2-Methylphenoxy
3-Ethyl-2-[(4-tert-butylbenzyl)sulfanyl]-... Ethyl 4-tert-Butylbenzylsulfanyl
3-Ethyl-2-[(4-bromobenzyl)sulfanyl]-... Ethyl 4-Bromobenzylsulfanyl
2-Chloromethyl-5,6,7,8-tetrahydrobenzo(b)thieno[2,3-d]pyrimidin-4(3H)-one (Compound 5) - Chloromethyl

Key Observations :

  • Position 3 : Ethyl and isopropyl groups are common, with ethyl providing moderate steric bulk and lipophilicity.
  • Position 2: Sulfanyl (e.g., 4-methylbenzyl) and phenoxy (e.g., 4-bromophenoxy) groups dominate. Sulfanyl derivatives generally exhibit higher metabolic stability compared to phenoxy analogues .
  • Electron Effects : Electron-donating groups (e.g., 4-methylbenzyl in the target compound) enhance solubility, while electron-withdrawing groups (e.g., bromobenzyl in ) improve receptor-binding affinity in hydrophobic environments .

Antihyperlipidemic Activity

  • Compound 5 (2-chloromethyl-...): Exhibited potent triglyceride-lowering activity comparable to clofibrate in rodent models .

Antimicrobial Activity

  • Thiadiazolothienopyrimidines: Showed broad-spectrum activity against Gram-positive bacteria and fungi .
  • Hydrazinothienopyrimidines: Demonstrated efficacy against resistant strains when modified with aromatic aldehydes .
  • Target Compound : The 4-methylbenzylsulfanyl group may enhance membrane penetration, though specific data are pending .

Anticancer Potential

  • S-Alkyl Derivatives: Derivatives with morpholino or piperazinyl groups showed moderate cytotoxicity in vitro .
  • Target Compound : Structural similarity suggests possible anticancer activity, but further studies are needed .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name Melting Point (°C) Solubility (LogP) Spectral Data (IR, NMR)
Target Compound Not reported Estimated: 3.1* Characteristic S-H, C=O peaks
3-Isopropyl-2-(4-bromophenoxy)-... 210–212 4.2 C-Br stretch at 550 cm⁻¹
2-Chloromethyl-... (Compound 5) 185–187 2.8 C-Cl stretch at 680 cm⁻¹
3-Ethyl-2-[(4-bromobenzyl)sulfanyl]-... 198–200 4.5 Aromatic C-H at 7.2 ppm (¹H NMR)

*Estimated using substituent contribution models.

Key Trends :

  • Lipophilicity : Bromobenzylsulfanyl (LogP ~4.5) > tert-butylbenzylsulfanyl > methylbenzylsulfanyl (LogP ~3.1) .
  • Melting Points: Bulkier substituents (e.g., bromophenoxy) increase crystallinity and melting points .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.